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Compound of Interest

Compound Name:

4-

(Cyclohexylaminocarbonyl)phenyl

boronic acid

Cat. No.: B1585926 Get Quote

4-(Cyclohexylaminocarbonyl)phenylboronic acid is an organic compound that merges two

powerful functional moieties onto a single phenyl scaffold: a boronic acid group (-B(OH)₂) and a

cyclohexylamide group (-CONH-C₆H₁₁). This unique combination makes it a highly valuable

building block in materials science. The boronic acid group is renowned for its ability to form

reversible covalent bonds with diols, while the bulky, hydrophobic cyclohexylamide group

introduces steric influence and hydrogen bonding capabilities, which can be used to control the

architecture and properties of polymeric and supramolecular systems.

The core utility of this molecule stems from the dynamic nature of the boronate ester bond

formed between the boronic acid and a diol. This bond can be reversibly formed and broken in

response to external stimuli such as pH, the presence of competing diols (like saccharides), or

even water concentration.[1][2][3] This "smart" behavior is the foundation for its use in creating

a new generation of functional materials, including self-healing polymers, stimuli-responsive

gels, and highly specific sensors.
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Property Value Reference

CAS Number 762262-07-7 [4][5][6]

Molecular Formula C₁₃H₁₈BNO₃ [4][7]

Molecular Weight 247.10 g/mol [4][7]

Synonyms

(4-

(Cyclohexylcarbamoyl)phenyl)

boronic acid, N-cyclohexyl-4-

boronobenzamide

[4]

Core Principle: The Dynamic Covalent Chemistry of
Boronate Esters
The primary mechanism driving the applications of 4-
(Cyclohexylaminocarbonyl)phenylboronic acid is the reversible formation of cyclic esters

with molecules containing 1,2- or 1,3-diol functionalities.[8][9] This reaction is a dynamic

covalent process, meaning the bonds are stable under certain conditions but can be readily

broken and reformed under others, particularly in response to changes in pH.[10] This

equilibrium allows materials constructed with these bonds to exhibit adaptive and responsive

properties.[11]
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Reactants Products
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Surface Preparation

Activation & Coupling

Sensing Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1585926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

